Cas no 1396887-50-5 (4-(3,5-dimethyl-1H-pyrazol-1-yl)methyl-1-(3,4-dimethylbenzenesulfonyl)piperidine)

• Product Name: 4-(3,5-dimethyl-1H-pyrazol-1-yl)methyl-1-(3,4-dimethylbenzenesulfonyl)piperidine
• CAS No: 1396887-50-5
• MF: C₁₉H₂₇N₃O₂S
• MW: 361.501583337784
• CID: 6372872
• PubChem ID: 71781248
• Update Time: 2025-05-28

4-(3,5-dimethyl-1H-pyrazol-1-yl)methyl-1-(3,4-dimethylbenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethyl-1H-pyrazol-1-yl)methyl-1-(3,4-dimethylbenzenesulfonyl)piperidine
• F5823-0964
• AKOS024519799
• 1396887-50-5
• 4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-1-(3,4-dimethylbenzenesulfonyl)piperidine
• 4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)-1-((3,4-dimethylphenyl)sulfonyl)piperidine
• 1-(3,4-dimethylphenyl)sulfonyl-4-[(3,5-dimethylpyrazol-1-yl)methyl]piperidine

• Inchi： 1S/C19H27N3O2S/c1-14-5-6-19(11-15(14)2)25(23,24)21-9-7-18(8-10-21)13-22-17(4)12-16(3)20-22/h5-6,11-12,18H,7-10,13H2,1-4H3
• InChI Key： AJUURHFDEKVEBY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(N1CCC(CN2C(C)=CC(C)=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 361.18239829g/mol
• Monoisotopic Mass: 361.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(3,5-dimethyl-1H-pyrazol-1-yl)methyl-1-(3,4-dimethylbenzenesulfonyl)piperidine

Comprehensive Overview of 4-(3,5-dimethyl-1H-pyrazol-1-yl)methyl-1-(3,4-dimethylbenzenesulfonyl)piperidine (CAS No. 1396887-50-5)

The compound 4-(3,5-dimethyl-1H-pyrazol-1-yl)methyl-1-(3,4-dimethylbenzenesulfonyl)piperidine (CAS No. 1396887-50-5) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique molecular structure, featuring a piperidine core modified with 3,5-dimethylpyrazole and 3,4-dimethylbenzenesulfonyl moieties, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given the increasing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule drugs has intensified, driven by advancements in high-throughput screening and computational drug design. The compound's CAS No. 1396887-50-5 is frequently queried in scientific databases, reflecting its relevance in drug discovery pipelines. Its structural complexity aligns with the growing trend of designing multi-functional ligands, which can interact with multiple biological targets simultaneously. This approach is particularly valuable in addressing complex diseases like cancer, where polypharmacology is often required.

The 3,5-dimethylpyrazole group in this compound is noteworthy due to its role in enhancing binding affinity and metabolic stability. Pyrazole derivatives are widely explored in medicinal chemistry for their ability to mimic heterocyclic scaffolds found in natural products. Meanwhile, the 3,4-dimethylbenzenesulfonyl moiety contributes to improved solubility and pharmacokinetic properties, addressing one of the key challenges in drug development—oral bioavailability. These features make the compound a subject of interest in preclinical studies and patent applications.

From a synthetic perspective, the preparation of 4-(3,5-dimethyl-1H-pyrazol-1-yl)methyl-1-(3,4-dimethylbenzenesulfonyl)piperidine involves multi-step organic transformations, including N-alkylation and sulfonylation reactions. Researchers often optimize these steps to achieve higher yields and purity, which are critical for structure-activity relationship (SAR) studies. The compound's CAS No. 1396887-50-5 is frequently cited in chemical literature, underscoring its importance as a building block for more complex molecules.

In the context of drug repurposing, this compound has also been evaluated for its potential in neurodegenerative diseases and autoimmune disorders. The piperidine scaffold is a common feature in CNS-active drugs, and modifications like those in this molecule could offer new therapeutic avenues. Additionally, the rise of AI-driven drug discovery has led to increased scrutiny of such compounds, as machine learning models predict their bioactivity and toxicity profiles with greater accuracy.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Innovations in catalytic methods and solvent-free synthesis are being explored to minimize waste and energy consumption during its production. This aligns with the broader pharmaceutical industry's shift toward sustainable practices, a topic frequently searched by stakeholders in chemical manufacturing and regulatory affairs.

In summary, 4-(3,5-dimethyl-1H-pyrazol-1-yl)methyl-1-(3,4-dimethylbenzenesulfonyl)piperidine (CAS No. 1396887-50-5) represents a compelling example of modern medicinal chemistry innovation. Its multifaceted applications, from kinase inhibition to neuroprotection, highlight its versatility. As research continues to uncover its full potential, this compound is poised to remain a focal point in drug discovery and pharmaceutical development.